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Introduction

For decades, antimony compounds have been cornerstone synergistic additives in the flame
retardant industry, significantly enhancing the performance of halogenated flame retardants in a
wide range of polymeric materials. Among these, antimony trioxide (Sb203) is the most well-
known and widely used. However, another compound, antimony oxychloride (SbOCI), has
been noted for its high efficiency. This guide provides a detailed comparison of the flame
retardant performance of SbOCI and Sb203, drawing upon available experimental data,
outlining their mechanisms of action, and providing standardized testing protocols for their
evaluation. This document is intended for researchers, scientists, and professionals in the field
of drug development and material science who are engaged in the formulation and assessment
of flame-retardant materials.

Comparative Performance Data

Direct, side-by-side quantitative comparisons of SbOCI and Sb203 in the same polymer
systems are not extensively available in publicly accessible literature. However, some studies
suggest that the synergistic flame-retardant effect of SbOCI with halogenated compounds is
superior to that of ultra-fine Sb203. The following tables present representative data for the
performance of Sb203 in various polymer systems to provide a baseline for its efficacy. For
SbOCI, while specific comparative values are not provided, it is qualitatively noted to have
superior performance in some contexts.

Table 1: Limiting Oxygen Index (LOI) Data for Sb203 in Various Polymers
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Polymer Matrix Flame Retardant System LOI (%)
Polypropylene (PP) APP/PER/Sbh203 (2 wt%) 36.6
Flexible PVC Neat ~25
Flexible PVC + Sb203/ZB 375
Polybutylene Terephthalate

Neat 22.0
(PBT)
Polybutylene Terephthalate

+ BEO/nano-Sb203 (2.0 wt%) 27.8
(PBT)
Polyamide 12 (PA12) Neat 23.0
Polyamide 12 (PA12) + Sb203 (10 phr) 28.0

Note: The performance of SbOCI is reported to be superior to Sb203 in synergistic systems,

which would imply potentially higher LOI values under similar conditions.

Table 2: UL-94 Vertical Burn Test Results for Sb203 in Various Polymers

Polymer Matrix Flame Retardant System UL-94 Rating
Polypropylene (PP) APP/PER/Sbh203 (2 wt%) V-0
Flexible PVC + Sh203/ZB V-0
Polybutylene Terephthalate

+ BEO/nano-Sh203 (2.0 wt%) V-0
(PBT)
Polyvinyl Chloride (PVC) + nano-Sb203 (1.85 wt%) V-1

Note: A superior performance by SbOCI would be reflected in achieving a V-0 rating at lower

concentrations or in more challenging formulations.

Table 3: Cone Calorimeter Data for Sb203 in Polyvinyl Chloride (PVC)
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PVC +

Parameter PVC (Neat)
Sb203/Phosphomolybdate

Peak Heat Release Rate

Not specified Reduced by 13.3%
(PHRR) (kW/m?)
Total Smoke Production (TSP) -~

Not specified Reduced by 37.3%
(m?)
Peak Smoke Production Rate N

Not specified Reduced by 28.9%

(PSPR) (m?/s)

Note: Enhanced efficiency from SbOCI would likely result in greater reductions in heat and
smoke release under cone calorimetry testing.

Flame Retardant Mechanisms: A Comparative
Overview

The flame retardant action of both SbOCI and Sb203 is primarily based on a synergistic
interaction with halogenated compounds, functioning in both the gas and condensed phases to
interrupt the combustion cycle.

Antimony Trioxide (Sb203) Mechanism:

Antimony trioxide itself is not a flame retardant but acts as a potent synergist.[1][2] When a
polymer containing a halogenated flame retardant and Sb203 is exposed to the heat of a fire,
the halogenated compound decomposes to release hydrogen halides (HX, where X is a
halogen). Sb203 then reacts with HX to form volatile antimony halides (SbX3) and antimony
oxyhalides (SbOX).[3]

e Gas Phase Inhibition: The volatile antimony species, including SbCI3 and SbOCI, are
transported into the flame.[4] Here, they act as radical scavengers, interrupting the chain
reactions of combustion by quenching high-energy radicals (He, Oe, *OH). This process cools
the flame and reduces its propagation.[4]

o Condensed Phase Charring: In the solid polymer, Sb203 promotes the formation of a
protective char layer. This char acts as an insulating barrier, shielding the underlying material
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from heat and oxygen, and reducing the release of flammable volatiles.[4]
Antimony Oxychloride (SbOCI) Mechanism:

Antimony oxychloride is a key active species in the antimony-halogen flame retardant
system. When Sb203 is used, SbOCI is formed in-situ.[4] Using SbOCI directly can be seen as
introducing a more readily active form of the flame retardant. The mechanism is similar to that
of the Sb203/halogen system but may be more efficient as it bypasses the initial reaction step
between Sb203 and HX. The primary action is in the gas phase, where the volatile SbOCI
decomposes and releases radical-trapping species.
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Caption: Flame retardant mechanisms of Sb203 and SbOCI.

Experimental Protocols
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The following are standardized methods for evaluating the performance of flame retardants like
SbOCI and Sb203.

1. Limiting Oxygen Index (LOI) - ASTM D2863 / 1ISO 4589-2

o Objective: To determine the minimum concentration of oxygen in a flowing mixture of oxygen
and nitrogen that will just support flaming combustion of a material.

o Apparatus: A heat-resistant glass chimney, a specimen holder, gas flow meters for oxygen
and nitrogen, and an ignition source.

e Procedure:

o Asmall, vertically oriented test specimen is placed inside the glass chimney.

o A mixture of oxygen and nitrogen is flowed upwards through the chimney at a specified
rate.

o The top of the specimen is ignited with a flame.

o The concentration of oxygen is systematically varied between tests.

o The LOI is the minimum oxygen concentration, expressed as a volume percentage, at
which the specimen sustains combustion for a specified period or burns to a specified
extent.

« Interpretation: A higher LOI value indicates better flame retardancy, as a higher concentration
of oxygen is required for combustion.

2. UL-94 Vertical Burning Test

» Objective: To classify the flammability of plastic materials based on their response to a small
open flame under controlled laboratory conditions.

o Apparatus: A test chamber, a specimen holder to clamp the specimen vertically, a Bunsen
burner with a specified flame, a timer, and a cotton patch.

e Procedure:
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o Arectangular test specimen is clamped in a vertical position.

o A calibrated flame is applied to the bottom of the specimen for 10 seconds and then
removed. The afterflame time is recorded.

o As soon as the flaming ceases, the flame is reapplied for another 10 seconds and then
removed. The afterflame and afterglow times are recorded.

o Itis noted whether any flaming drips from the specimen ignite a cotton patch placed
below.

o Classification:

o V-0: Afterflame time < 10 seconds for each flame application; total afterflame time for 5
specimens < 50 seconds; no flaming drips ignite the cotton.

o V-1: Afterflame time < 30 seconds for each flame application; total afterflame time for 5
specimens < 250 seconds; no flaming drips ignite the cotton.

o V-2: Afterflame time < 30 seconds for each flame application; total afterflame time for 5
specimens < 250 seconds; flaming drips may ignite the cotton.

3. Cone Calorimetry - ASTM E1354 / ISO 5660

Objective: To measure the heat release rate and other flammability characteristics of
materials under a specified radiant heat flux.

Apparatus: A conical radiant heater, a specimen holder on a load cell, an ignition source
(spark igniter), and an exhaust system with gas analysis.

Procedure:

o A 100 mm x 100 mm specimen is placed horizontally under the conical heater and
exposed to a pre-determined level of radiant heat.

o A spark igniter is positioned above the specimen to ignite the flammable gases that are
evolved.
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o The combustion products are collected by an exhaust hood. The oxygen concentration in
the exhaust is continuously measured to calculate the heat release rate based on the
principle of oxygen consumption.

o The load cell continuously measures the mass loss of the specimen.

o Key Parameters Measured:

[¢]

Time to ignition (TTI)

[e]

Heat release rate (HRR), particularly the peak heat release rate (pHRR)

o

Total heat released (THR)

[¢]

Mass loss rate (MLR)

o

Smoke production rate (SPR) and total smoke production (TSP)
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Caption: A typical experimental workflow for evaluating flame retardants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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sb203-as-flame-retardants]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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